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Compound of Interest

Compound Name: 5'-Chloro-2'-hydroxyacetophenone

Cat. No.: B072141

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 5'-Chloro-2'-hydroxyacetophenone, a key intermediate in
pharmaceutical and chemical synthesis. Understanding the stability profile of this compound is
critical for ensuring its integrity, purity, and performance in research and development
applications.

Summary of Physical and Chemical Properties

5'-Chloro-2'-hydroxyacetophenone is a solid, crystalline compound.[1][2][3] Key physical
properties are summarized in the table below, providing a baseline for its handling and storage.

Property Value Reference
Chemical Formula CsH7CIO2 [2]
Molecular Weight 170.59 g/mol [2]

White to slightly yellow
Appearance ) [2][4]
crystalline powder or chunks

Melting Point 54-56 °C [4115]

Boiling Point 126-128 °C at 28 mmHg [4][5]
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Recommended Storage Conditions

Proper storage is paramount to maintain the stability and prevent the degradation of 5'-Chloro-
2'-hydroxyacetophenone. The following table outlines the recommended storage conditions
based on supplier safety data sheets and product information.

Condition Recommendation Source

Store in a cool place.[1] For
long-term storage of the
powder, -20°C is
Temperature [1][6]
recommended for up to 3
years, and 4°C for up to 2

years.[6]

) Keep in a dry and well-
Environment , [11[71[8]
ventilated place.[1][7][8]

Keep container tightly closed.

[1][7][8] Open containers must
Container be resealed thoroughly and [1107]

kept upright to prevent

leakage.[1]

Avoid contact with bases, acid

Incompatibilities anhydrides, and acid chlorides.  [8][9]

[8]1°]

Stability Profile and Potential Degradation

While specific degradation pathways for 5'-Chloro-2'-hydroxyacetophenone are not
extensively documented in publicly available literature, it is known to be stable under normal
conditions.[8][9] Thermal decomposition can lead to the release of irritating gases and vapors,
including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[9]

Based on the degradation pathways of structurally related compounds such as 4-
hydroxyacetophenone, a potential degradation route for 5'-Chloro-2'-hydroxyacetophenone
under certain environmental or microbial conditions could involve oxidation. For instance, the
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degradation of 4-hydroxyacetophenone can proceed via Baeyer-Villiger oxidation to form an
ester, which is then hydrolyzed.[10] It is plausible that 5'-Chloro-2'-hydroxyacetophenone
could undergo similar transformations.

Influencing Factors

Incompatible Materials
Light
Humidity

Temperature

Environmental Factors
e.g., Light, Ai

5'-Chloro-2'-hydroxyacetophenone Oxidation

Potential Degradation Products
(e.g., Chlorinated Phenols, Carboxylic Acids)

Click to download full resolution via product page
Caption: Hypothetical degradation pathway for 5'-Chloro-2'-hydroxyacetophenone.

General Experimental Protocol for Stability Testing

The following is a generalized protocol for assessing the stability of a solid chemical compound
like 5'-Chloro-2'-hydroxyacetophenone. This protocol should be adapted based on specific
experimental needs and available analytical instrumentation.

Objective: To evaluate the stability of 5'-Chloro-2'-hydroxyacetophenone under various
stress conditions (e.g., heat, humidity, light) over a defined period.

Materials:

5'-Chloro-2'-hydroxyacetophenone (test substance)

Calibrated stability chambers (for controlled temperature and humidity)

Photostability chamber

Appropriate analytical instrumentation (e.g., HPLC, GC, MS, spectrophotometer)
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» High-purity solvents and reagents
 Inert sample containers
Methodology:

e Initial Characterization:

o Perform a complete analysis of the initial batch of 5'-Chloro-2'-hydroxyacetophenone to
establish a baseline profile. This should include assays for purity, identification, and
physical appearance.

e Sample Preparation:
o Aliquot the test substance into inert containers suitable for each stress condition.

o Ensure each container is properly labeled with the substance name, batch number,
storage condition, and time point.

e Stress Conditions:

o Thermal Stability: Store samples at elevated temperatures (e.g., 40°C, 60°C) and a control
sample at the recommended storage temperature (e.g., 4°C).

o Humidity Stress: Store samples at a controlled elevated temperature and humidity (e.qg.,
40°C/75% RH).

o Photostability: Expose samples to a light source according to ICH Q1B guidelines,
alongside a control sample protected from light.

e Time Points:

o Define specific time points for sample withdrawal and analysis (e.g., 0, 1, 3, 6, and 12
months).

e Analysis:

o At each time point, withdraw samples from each storage condition.
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o Analyze the samples for any changes in physical appearance, purity (using a stability-

indicating method like HPLC), and the formation of degradation products.

o Data Evaluation:

o Compare the analytical data from the stressed samples to the initial baseline and the

control samples.

o lIdentify and, if possible, characterize any significant degradation products.

o Determine the rate of degradation and estimate the shelf-life under the tested conditions.
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Caption: General workflow for chemical stability testing.

Handling and Safety Precautions

5'-Chloro-2'-hydroxyacetophenone is classified as an irritant, causing skin and serious eye
irritation, and may cause respiratory irritation.[7][9] Therefore, appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this compound.[2] Work should be conducted in a well-ventilated area or a fume hood.
[2][7] In case of contact, wash the skin with plenty of soap and water, and for eye contact, rinse
cautiously with water for several minutes.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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